Cas no 2228825-95-2 (5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine
• CAS No: 2228825-95-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6183358
• PubChem ID: 165663913
• Update Time: 2025-06-15

5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine
• 2228825-95-2
• EN300-1784409

• Inchi： 1S/C11H12N2O2/c1-7-4-3-5-8(10(7)14-2)9-6-13-11(12)15-9/h3-6H,1-2H3,(H2,12,13)
• InChI Key： SEEFSGNUIZXXEY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C1=CN=C(N)O1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine (CAS No. 2228825-95-2)

5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine, with the CAS number 2228825-95-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxy and methyl substituents on the phenyl ring enhances its potential for interaction with biological targets, making it a promising candidate for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine has surged due to their applications in treating various diseases. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's unique structure allows it to bind selectively to enzymes and receptors, a feature highly sought after in precision medicine.

The synthesis of CAS 2228825-95-2 involves multi-step organic reactions, including cyclization and amination processes. These methods are often optimized for yield and purity, as highlighted in recent patent literature and scientific publications. The compound's stability under physiological conditions is another area of interest, especially for researchers exploring its bioavailability and metabolic pathways.

From an industrial perspective, 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine is also being investigated for its role in crop protection. Its structural motifs align with those found in agrochemicals targeting pest resistance, a hot topic in sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals makes it a versatile molecule for interdisciplinary research.

Environmental and safety studies on CAS 2228825-95-2 are ongoing, with a focus on its ecotoxicology and biodegradability. These studies are critical for regulatory approvals and align with global trends toward green chemistry. The compound's low toxicity profile, as suggested by preliminary data, positions it favorably for further development.

In summary, 5-(2-methoxy-3-methylphenyl)-1,3-oxazol-2-amine (2228825-95-2) represents a cutting-edge compound with broad applications in drug discovery, agriculture, and material science. Its unique chemical properties and adaptability to various research needs make it a subject of continuous exploration and innovation.